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Compound Name: LK 204-545

Cat. No.: B15618054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LK 204-545 is a potent and highly selective antagonist for the human β1-adrenoceptor.[1][2] Its

high affinity and remarkable selectivity over β2 and β3-adrenoceptors make it an invaluable tool

for researchers studying the physiological and pathological roles of the β1-adrenoceptor.[1][2]

These application notes provide detailed protocols for utilizing LK 204-545 in competitive

radioligand binding assays to characterize the β1-adrenoceptor.

Data Presentation
The binding affinities of LK 204-545 for human β-adrenoceptor subtypes are summarized

below. These values have been determined using radioligand binding assays with membrane

preparations from Chinese Hamster Ovary (CHO) cells stably expressing the respective human

adrenoceptor subtypes.[2]

Table 1: Binding Affinity of LK 204-545 for Human β-Adrenoceptors
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Receptor
Subtype

Radioligand
Used

pKi Ki (nM) Reference

β1-Adrenoceptor

[¹²⁵I]-

Iodocyanopindol

ol

8.2 - 8.5 ~0.32 - 0.63 [3]

β2-Adrenoceptor

[¹²⁵I]-

Iodocyanopindol

ol

5.2 ~6300 [4]

β3-Adrenoceptor Not Specified - -

Table 2: Selectivity Profile of LK 204-545

Selectivity Ratio Value Reference

β1 / β2 ~1800-fold [1][2]

β1 / β3 ~17000-fold [1][2]

Mandatory Visualizations
β1-Adrenergic Receptor Signaling Pathway
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Caption: Canonical Gs-protein signaling pathway of the β1-adrenergic receptor.
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Experimental Workflow for Competitive Radioligand
Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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